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Compound of Interest

Compound Name: Ethynamine

cat. No.: B15468757

An In-depth Technical Guide to the Physical and Chemical Properties of Ethynamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethynamine, more commonly known as ethylamine (IUPAC name: Ethanamine), is a primary
aliphatic amine with the chemical formula CHsCH2NH2.[1][2] It is a fundamental building block
in organic synthesis and a key intermediate in the production of a wide range of chemicals,
including pharmaceuticals, agrochemicals, and polymers.[1] This document provides a
comprehensive overview of its core physical and chemical properties, synthesis, reactivity, and
relevant experimental procedures, tailored for a technical audience. Ethylamine is a colorless
gas or liquid with a characteristic strong, ammonia-like odor.[2][3]

Physical and Spectroscopic Properties

Ethylamine is a volatile and highly flammable compound.[4] Its physical properties are
summarized in the tables below. It is miscible with water and virtually all common organic
solvents, including ethanol and ether.[1][2]

Physical Properties

A summary of the key physical properties of ethylamine is presented in Table 1.
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Property Value Source(s)
Molecular Formula Cz2H7N [1112][3]
Molecular Weight 45.08 g/mol [1][3]
Appearance .Cok.)rless gas or water-white 3]

liquid
Odor Strong, pungent, ammonia-like  [1][4]
Boiling Point 16.6 °C (62 °F) [1103114]
Melting Point -81 °C t0 -80.6 °C [1114]
Density 0.6829 g/cm? (at 20 °C) [1]

Vapor Pressure

116.5 - 121 kPa (at 20 °C)

[1](2]

Flash Point

-17 °C (closed cup)

[4]

Autoignition Temp.

385 °C

[1]

pKa (Conjugate Acid) 10.7 - 10.8 (at 25 °C) [2][41[5]
pKb 3.25 (at 25 °C) [1]
Solubility

Ethylamine exhibits high solubility in a wide range of solvents due to its ability to form hydrogen

bonds.
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Solvent Solubility Source(s)
Water Miscible in all proportions [11[4116]
Ethanol Miscible [11[4]
Ether Miscible [1]4]
Methanol Soluble [4]
Acetone Soluble [4]
Hydrocarbons Soluble in paraffinic, aliphatic, )

and aromatic hydrocarbons

Spectroscopic Data

The structural features of ethylamine give rise to characteristic spectroscopic signals.

Spectroscopy

Expected Features

Source(s)

1H NMR

Three distinct signals: -NHz (o
= 0.5-5.0 ppm, broad, D20
exchangeable), -CH2z- (0 = 2.3-
3.0 ppm, quartet), -CHs
(triplet). Proton ratio of 2:2:3.

[71(8]

13C NMR

Two signals expected. The
carbon adjacent to the nitrogen
atom (C-N) appears in the
10-65 ppm region.

[8]

IR Spectroscopy

Primary amine N-H stretching
(two peaks at =3400-3500
cm~1), strong NH2 scissoring
(=1550-1650 cm~1), and C-N
stretching (=1000-1250 cm™1).

[8]

Chemical Properties and Reactivity
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As a primary amine, ethylamine's reactivity is dominated by the nucleophilic lone pair of
electrons on the nitrogen atom.[2] It is a stronger base than ammonia.[1]

e Basicity and Salt Formation: Ethylamine readily dissolves in water to form a basic solution.[1]
It reacts with both inorganic and organic acids to produce the corresponding ethylammonium
salts, which are typically water-soluble.[1][4]

o CH3CH2NH2 + HCI - [CH3CH2NHs]*CI~ (Ethylammonium chloride)[1]

» Alkylation: It undergoes alkylation reactions with alkyl halides to yield secondary
(diethylamine) and tertiary (triethylamine) amines, and ultimately quaternary ammonium
salts.[9] This lack of selectivity can be a drawback in synthesis.[2]

o Acylation: Ethylamine reacts with acyl chlorides, anhydrides, and esters to form N-ethyl
amides.[1]

o Reductive Amination: It reacts with aldehydes and ketones to form an intermediate imine,
which can be reduced to a more substituted amine.[9] This is a key method for forming C-N
bonds.

o Oxidation: Strong oxidizing agents, such as potassium permanganate, can oxidize
ethylamine to acetaldehyde.[2]

o Solvent for Alkali Metals: Like other small primary amines, ethylamine is a good solvent for
lithium metal, generating a solution containing the solvated electron which is a powerful
reducing agent used in reactions like the Birch reduction.[2]

Synthesis of Ethylamine

Ethylamine is produced on a large industrial scale primarily through two routes.
e Reaction of Ethanol and Ammonia: The most common method involves the reaction of
ethanol with ammonia at high temperatures and pressures over an oxide catalyst.[1][2] A

significant drawback of this method is the co-production of diethylamine and triethylamine,
which necessitates separation.[2]

o CHs3CH20H + NH3s — CH3CHzNH:2 + H20[2]
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» Reductive Amination of Acetaldehyde: This method involves the reaction of acetaldehyde
with ammonia and hydrogen in the presence of a catalyst.[2]

o CHs3CHO + NH3 + H2 - CH3CH2NH2 + H20

Other, less economical laboratory-scale syntheses include the hydrogenation of acetonitrile or
acetamide and the nucleophilic substitution of a haloethane with ammonia.[2]

Industrial Synthesis of Ethylamine
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Caption: Industrial production of ethylamine via catalytic amination of ethanol.

Experimental Protocols
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Detailed experimental procedures are critical for the safe and effective use of ethylamine in a
research setting.

Protocol: Reductive Amination of a Ketone with
Ethylamine

This protocol provides a general one-pot method for synthesizing N-ethyl amines from a
ketone, valued for its high yield and selectivity.[10]

Materials:

Ketone (e.g., 2-Pentanone)

o Ethylamine (e.g., 70% solution in water)

e Reducing Agent (e.g., Sodium Borohydride, NaBHa4)
e Methanol

o Diethyl ether

e 1M Hydrochloric Acid (HCI)

e 2M Sodium Hydroxide (NaOH)

Anhydrous Magnesium Sulfate (MgSOa)
Procedure:
e Imine Formation:

o In a round-bottom flask under a nitrogen atmosphere, dissolve the ketone (1.0 eq) in
methanol.

o Cool the solution to 0 °C in an ice bath.

o Slowly add the ethylamine solution (1.2 eq) to the stirred, cooled solution.
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o Allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an
additional 4 hours.[10]

e Reduction:
o Cool the reaction mixture back to O °C.

o In small portions, carefully add the sodium borohydride (1.5 eq) to the mixture, ensuring
the temperature remains below 10 °C.

o After the addition is complete, allow the reaction to warm to room temperature and stir
overnight.

o Work-up and Purification:

o Quench the reaction by slowly adding 1M HCI until the pH is acidic (pH = 2).[10] This
protonates the amine and destroys excess borohydride.

o Wash the acidic aqueous layer with diethyl ether to remove any unreacted ketone.[10]

o Make the aqueous layer basic (pH = 12) by the dropwise addition of 2M NaOH to
deprotonate the amine product.[10]

o Extract the product into diethyl ether (e.g., 3 x 50 mL).[10]

o Combine the organic layers, dry over anhydrous MgSOa, filter, and concentrate under
reduced pressure to yield the crude N-ethyl amine.[10]

o Further purification can be achieved via distillation or column chromatography.
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General Workflow for Reductive Amination
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Caption: Key steps in the synthesis of N-substituted ethylamines via reductive amination.
Safety and Handling
Ethylamine is a hazardous chemical that requires strict safety protocols.

* Primary Hazards: It is highly flammable, and its vapors can form explosive mixtures with air.
[1][11] It is corrosive and can cause severe burns to the skin and eyes.[3][12] Inhalation may
cause respiratory tract irritation.[12][13]
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» Handling: Always work in a well-ventilated area or a chemical fume hood.[11] Use explosion-
proof electrical equipment and non-sparking tools.[11][13] Personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a face shield, is mandatory.
[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
heat, sparks, and open flames.[11][12]

o First Aid: In case of skin or eye contact, rinse immediately and copiously with water for
several minutes and seek immediate medical attention.[13] If inhaled, move the person to
fresh air.[13] If swallowed, rinse the mouth but do not induce vomiting; seek immediate
medical help.[12]

Applications in Drug Development and Research
Ethylamine is a crucial precursor in the synthesis of a wide array of chemical compounds.

o Pharmaceuticals: It serves as an intermediate in the production of various drugs, including
the antihypertensive medication guanethidine.

o Agrochemicals: It is a key component in the manufacture of herbicides, such as atrazine and
simazine.[1]

o Other Uses: Ethylamine is also utilized in resin chemistry, as a stabilizer for rubber latex, in
oil refining, and as an intermediate for dyes and corrosion inhibitors.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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